molecular formula C17H20N4O3S B2866144 N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide CAS No. 921867-46-1

N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide

Cat. No. B2866144
CAS RN: 921867-46-1
M. Wt: 360.43
InChI Key: OUWPIAAYWXJDNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C17H20N4O3S and its molecular weight is 360.43. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activities

  • Microwave-Assisted Synthesis and Pharmacological Activities

    Research by Attimarad, Khedr, and Aldhubiab (2017) demonstrated the synthesis and screening of ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates for anti-inflammatory, analgesic, and antioxidant activities. The study highlighted the potential pharmaceutical applications of synthesized compounds with specific substitutions showing significant activities comparable to established drugs like indomethacin and aspirin. Molecular docking studies further provided insights into the compounds' binding modes on cyclooxygenase enzymes, suggesting a methodical approach to drug design based on structural modifications (Attimarad, Khedr, & Aldhubiab, 2017).

  • Antimicrobial and Antioxidant Studies

    Research on the synthesis of lignan conjugates and their evaluation for antimicrobial and antioxidant activities revealed that specific synthesized compounds displayed excellent antibacterial and antifungal properties, along with significant antioxidant potential. This study underscores the importance of synthetic chemistry in developing new compounds with potential therapeutic applications (Raghavendra et al., 2016).

  • Anticancer Activities

    Duran and Demirayak (2012) synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives and investigated their anticancer activities. The study identified compounds with reasonable anticancer activity against various cancer cell lines, highlighting the role of structural modifications in enhancing therapeutic potentials of synthetic compounds (Duran & Demirayak, 2012).

Molecular Docking and Design

  • Design and Evaluation of Imidazole Derivatives: The design, synthesis, and biological evaluation of imidazole derivatives targeting the dihydropteroate synthase enzyme by Daraji et al. (2021) demonstrate the application of computational tools in drug discovery. The study explored antimicrobial activities against various bacterial strains and provided insights into the compounds' binding modes through molecular docking, underscoring the importance of structure-based drug design (Daraji et al., 2021).

properties

IUPAC Name

2-[2-(2-anilino-2-oxoethyl)sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-cyclopropylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N4O3S/c22-10-14-8-18-17(21(14)9-15(23)19-13-6-7-13)25-11-16(24)20-12-4-2-1-3-5-12/h1-5,8,13,22H,6-7,9-11H2,(H,19,23)(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUWPIAAYWXJDNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC(=O)CN2C(=CN=C2SCC(=O)NC3=CC=CC=C3)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

360.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.